Cas no 514800-75-0 ((2E)-3-(1,3-Dimethyl-1h-pyrazol-4-yl)acrylic acid)

(2E)-3-(1,3-Dimethyl-1h-pyrazol-4-yl)acrylic acid structure
514800-75-0 structure
Product Name:(2E)-3-(1,3-Dimethyl-1h-pyrazol-4-yl)acrylic acid
CAS No:514800-75-0
MF:C8H10N2O2
MW:166.177201747894
MDL:MFCD02055619
CID:1074615
PubChem ID:6282957
Update Time:2025-09-28

(2E)-3-(1,3-Dimethyl-1h-pyrazol-4-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(1,3-Dimethyl-1H-pyrazol-4-yl)acrylic acid
    • (2E)-3-(1,3-Dimethyl-1H-pyrazol-4-yl)acrylic acid
    • (2E)-3-(1,3-dimethyl-1H-pyrazol-4-yl)acrylic acid(SALTDATA: FREE)
    • MFCD02055619
    • EN300-651311
    • BBL015881
    • (E)-3-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)ACRYLICACID
    • (E)-3-(1,3-DIMETHYL-1H-PYRAZOL-4-YL)-2-PROPENOIC ACID
    • (E)-3-(1,3-dimethylpyrazol-4-yl)prop-2-enoic acid
    • CS-0256731
    • (2E)-3-(1,3-dimethyl-1H-pyrazol-4-yl)prop-2-enoic acid
    • AKOS000164346
    • CS-0369072
    • ALBB-004443
    • DTXSID801209120
    • (2E)-3-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-propenoic acid
    • 1613051-25-4
    • EN300-1848483
    • STK396609
    • 514800-75-0
    • VS-05062
    • SCHEMBL15764942
    • 3-(1,3-Dimethyl-1H-pyrazol-4-yl)acrylic acid
    • (2E)-3-(1,3-Dimethyl-1h-pyrazol-4-yl)acrylic acid
    • MDL: MFCD02055619
    • Inchi: 1S/C8H10N2O2/c1-6-7(3-4-8(11)12)5-10(2)9-6/h3-5H,1-2H3,(H,11,12)/b4-3+
    • InChI Key: LZUAQZPCFIJVEV-ONEGZZNKSA-N
    • SMILES: OC(/C=C/C1=CN(C)N=C1C)=O

Computed Properties

  • Exact Mass: 166.0743
  • Monoisotopic Mass: 166.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12
  • LogP: 0.82630

(2E)-3-(1,3-Dimethyl-1h-pyrazol-4-yl)acrylic acid Pricemore >>

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